Cas no 1803807-31-9 (2,3-Dichloro-6-(fluoromethoxy)toluene)

• Product Name: 2,3-Dichloro-6-(fluoromethoxy)toluene
• CAS No: 1803807-31-9
• MF: C₈H₇Cl₂FO
• MW: 209.044984102249
• CID: 5003364
• Update Time: 2025-06-14

2,3-Dichloro-6-(fluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-6-(fluoromethoxy)toluene

• Inchi： 1S/C8H7Cl2FO/c1-5-7(12-4-11)3-2-6(9)8(5)10/h2-3H,4H2,1H3
• InChI Key： KNGUHMNYKTXXAE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C)OCF)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Dichloro-6-(fluoromethoxy)toluene

Recent Advances in the Study of 2,3-Dichloro-6-(fluoromethoxy)toluene (CAS: 1803807-31-9) in Chemical and Biomedical Research

2,3-Dichloro-6-(fluoromethoxy)toluene (CAS: 1803807-31-9) has recently emerged as a compound of significant interest in chemical and biomedical research due to its unique structural properties and potential applications in drug development. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's distinct chemical structure, featuring both chloro and fluoromethoxy substituents, makes it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the synthetic pathways for 2,3-Dichloro-6-(fluoromethoxy)toluene, with particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have led to improved synthetic protocols, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,3-Dichloro-6-(fluoromethoxy)toluene exhibits notable interactions with specific enzyme targets, including cytochrome P450 isoforms. These interactions suggest potential applications in modulating metabolic pathways, which could be leveraged in the development of novel therapeutics for metabolic disorders. Additionally, the compound's fluoromethoxy group has been shown to enhance its bioavailability, a key factor in drug design.

Further investigations into the pharmacological properties of 2,3-Dichloro-6-(fluoromethoxy)toluene have revealed its potential as an anti-inflammatory agent. In vivo studies using rodent models have shown that the compound can significantly reduce markers of inflammation, such as TNF-α and IL-6, without exhibiting significant toxicity at therapeutic doses. These findings position the compound as a promising candidate for further development in treating inflammatory diseases.

The safety profile of 2,3-Dichloro-6-(fluoromethoxy)toluene has also been a focus of recent research. Toxicological assessments indicate that the compound has a favorable safety margin, with no observed adverse effects at concentrations relevant to therapeutic use. However, long-term toxicity studies are still needed to fully evaluate its safety for human applications.

In conclusion, 2,3-Dichloro-6-(fluoromethoxy)toluene (CAS: 1803807-31-9) represents a promising area of research in chemical and biomedical sciences. Its unique structural features, combined with its demonstrated biological activity and favorable safety profile, make it a compelling candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through preclinical and clinical development stages.